Cas no 1807086-75-4 (4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-acetic acid)

• Product Name: 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-acetic acid
• CAS No: 1807086-75-4
• MF: C₉H₈ClF₂NO₃
• MW: 251.614528656006
• CID: 4872469
• Update Time: 2025-10-23

4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-acetic acid

• Inchi： 1S/C9H8ClF2NO3/c1-16-8-5(10)2-4(3-6(14)15)13-7(8)9(11)12/h2,9H,3H2,1H3,(H,14,15)
• InChI Key： GBXPSDINFLTZRH-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC(=O)O)=NC(C(F)F)=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 1.6
• Topological Polar Surface Area: 59.4

Additional information on 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-acetic acid

Comprehensive Overview of 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-acetic acid (CAS No. 1807086-75-4)

4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-acetic acid (CAS No. 1807086-75-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and methoxy groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets with high specificity.

The compound’s pyridine core, combined with the acetic acid moiety, offers versatile reactivity, enabling its use in cross-coupling reactions and other synthetic transformations. This has led to its exploration in the development of novel antimicrobial agents and anti-inflammatory drugs, aligning with current trends in addressing antibiotic resistance and chronic diseases. Its chloro substituent further enhances its utility as a building block for more complex structures.

In the agrochemical sector, 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-acetic acid is studied for its potential role in creating next-generation crop protection products. The difluoromethyl group is known to improve the metabolic stability of pesticides, a critical factor in sustainable agriculture. This aligns with global demands for environmentally friendly solutions, as highlighted by the increasing search queries for "green chemistry in agrochemicals" and "sustainable pest control."

From a technical perspective, the compound’s CAS No. 1807086-75-4 serves as a unique identifier, ensuring precise tracking in regulatory and commercial databases. Its physicochemical properties, such as solubility and stability under various conditions, are frequently researched topics, reflecting user interest in "handling and storage of pyridine derivatives" and "optimizing synthetic yields." These queries underscore the need for detailed technical data to support laboratory and industrial applications.

The growing interest in fluorinated compounds has also propelled research into 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-acetic acid. Fluorination is a key strategy in modern medicinal chemistry, as it often enhances bioavailability and target binding. Searches for "fluorine in drug design" and "advantages of difluoromethyl groups" highlight this trend, further validating the compound’s relevance in cutting-edge science.

In summary, 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-acetic acid (CAS No. 1807086-75-4) represents a multifaceted tool for researchers across disciplines. Its applications in pharmaceuticals, agrochemicals, and material science are supported by its robust chemical framework and adaptability. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and sustainability.